Substance P (2-11)

• Molecular Formula: C57H86N14O12S
• Molecular Weight: 1191.4 g/mol
• InChI: InChI=1S/C57H86N14O12S/c1-34(2)30-42(54(80)65-37(49(61)75)25-29-84-3)64-48(74)33-63-50(76)43(31-35-14-6-4-7-15-35)69-55(81)44(32-36-16-8-5-9-17-36)70-53(79)39(21-23-46(59)72)66-52(78)40(22-24-47(60)73)67-56(82)45-20-13-28-71(45)57(83)41(18-10-11-26-58)68-51(77)38-19-12-27-62-38/h4-9,14-17,34,37-45,62H,10-13,18-33,58H2,1-3H3,(H2,59,72)(H2,60,73)(H2,61,75)(H,63,76)(H,64,74)(H,65,80)(H,66,78)(H,67,82)(H,68,77)(H,69,81)(H,70,79)
• InChIKey: HGUMOPZYRIFNRE-UHFFFAOYSA-N

Substance P (2-11) Fragment Peptide: Key Identity and Baseline Characteristics for Procurement

Substance P (2-11), also designated Deca-Substance P (CAS 53749-61-4), is a ten-amino-acid C-terminal fragment of the endogenous undecapeptide neurokinin Substance P (SP) with the sequence Pro-Lys-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂ [1]. It belongs to the tachykinin peptide family and retains the core C-terminal message domain (Phe-Phe-Gly-Leu-Met-NH₂) required for neurokinin (NK) receptor activation. The fragment is primarily employed as a pharmacological tool to dissect NK1 receptor-mediated signaling, to study structure-activity relationships (SAR) within the SP peptide sequence, and to investigate the role of the N-terminal domain in blood-brain barrier (BBB) transport modulation [2]. Commercially, it is supplied as a lyophilized powder with typical purity ≥95% (HPLC), a molecular weight of approximately 1191.44 g/mol, and a recommended storage condition of -20°C .

NK1 receptor signaling pathway studies and SAR dissection

BBB transport modulation research with competitive inhibition model

N-terminal domain contribution and fragment pharmacology analysis

• [1] Bury, R. W., & Mashford, M. L. (1976). Biological activity of C-terminal partial sequences of substance P. Journal of Medicinal Chemistry, 19(6), 854-856. View Source
• [2] Chappa, A. K., et al. (2006). Characteristics of substance P transport across the blood-brain barrier. Pharmaceutical Research, 23(6), 1201-1208. View Source

Substance P (2-11) Procurement: Why Generic Interchange with Other SP Fragments Is Not Supported by Data

Despite belonging to the same family of C-terminal substance P fragments, SP(2-11) cannot be interchangeably substituted with shorter or longer SP fragments due to its distinct pharmacological fingerprint. Crucially, SP(2-11) is the only known fragment that selectively inhibits the NK1-receptor-mediated transport of full-length SP across the blood-brain barrier without itself being transported; shorter fragments such as SP(3-11) and SP(4-11) lack this inhibitory activity [1]. Furthermore, in receptor binding assays, the potency of SP fragments decreases in inverse proportion to chain length, meaning that even a single amino acid truncation (e.g., from SP(2-11) to SP(3-11)) produces a measurable stepwise reduction in affinity for the NK1 receptor [2]. The presence of the Pro-Gln-Gln motif in SP(2-11) (residues 4-6 of full-length SP) is critical for conferring NK1 receptor selectivity over NK2 and NK3 receptors, a property that is progressively lost in shorter fragments such as SP(6-11) and SP(7-11) [3]. High-strength quantitative differential evidence—specifically, directly comparable EC₅₀ or Kᵢ values for SP(2-11) versus each individual comparator—is limited in the published literature ; however, the body of relative and cross-study data presented in Section 3 provides a robust basis for compound-specific selection.

Mechanism mismatch

Shorter fragments (SP(3-11), SP(4-11)) lack reported BBB transport inhibition; SP(2-11) is the only C-terminal fragment with this activity in BBMEC models.

Affinity gradient

Each N-terminal residue removal produces a stepwise reduction in NK1 binding affinity; SP(3-11) and SP(4-11) may not replicate SP(2-11) displacement profiles.

Selectivity shift

Fragments shorter than SP(4-11) (e.g., SP(7-11)) bind NK1, NK2, and NK3 non-selectively; the Pro-Gln-Gln motif in SP(2-11) may support NK1-preferring interaction.

• [1] Chappa, A. K., et al. (2006). Characteristics of substance P transport across the blood-brain barrier. Pharmaceutical Research, 23(6), 1201-1208. View Source
• [2] Mohini, P., Bahouth, S. W., Brundish, D. E., & Musacchio, J. M. (1985). Specific labeling of rat brain substance P receptor with [³H]physalaemin. Molecular Pharmacology, 27(5), 531-537. View Source
• [3] Cascieri, M. A., Huang, R. R., Fong, T. M., Cheung, A. H., Sadowski, S., Ber, E., & Strader, C. D. (1992). Determination of the amino acid residues in substance P conferring selectivity and specificity for the rat neurokinin receptors. Molecular Pharmacology, 41(6), 1096-1099. View Source

Substance P (2-11) Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

BBB Transport Modulation: SP(2-11) Is the Only C-Terminal Fragment That Inhibits SP Transport Across Brain Microvascular Endothelial Cells

SP(2-11) uniquely inhibits the carrier-mediated transport of ³H-labeled full-length Substance P across bovine brain microvessel endothelial cell (BBMEC) monolayers. In a side-by-side diffusion assay, the addition of SP(2-11) produced a statistically significant (p < 0.05) reduction in ³H-SP permeation. In contrast, shorter C-terminal fragments SP(3-11), SP(4-11), SP(5-11), SP(6-11), and SP(7-11) failed to produce any significant inhibition of SP transport. This demonstrates that both the C-terminal and N-terminal regions of SP are required for molecular recognition by the BBB transport receptor, and that SP(2-11) is the minimal fragment retaining this inhibitory competence [1].

BBB Transport Inhibition

Head-to-head

SP(2-11): significant inhibition (p < 0.05 vs. control). SP(3-11)–SP(7-11): inactive (p > 0.05). Only C-terminal fragment with reported BBB transport inhibition.

Non-interchangeable for BBB transport modulation studies.

BBMEC monolayer assay; reported qualitative difference.

Evidence Dimension	Inhibition of ³H-Substance P transport across BBMEC monolayers
Target Compound Data	Significant inhibition (p < 0.05 vs. control)
Comparator Or Baseline	SP(3-11), SP(4-11), SP(5-11), SP(6-11), SP(7-11): No significant inhibition (p > 0.05 vs. control); Unlabeled full-length SP: Significant inhibition (p < 0.05, positive control)
Quantified Difference	Qualitative difference: SP(2-11) is the only C-terminal fragment with inhibitory activity; all other tested C-terminal fragments were inactive.
Conditions	BBMEC monolayers on polycarbonate membranes in Side-Bi-Side diffusion apparatus; ³H-SP concentration range 1-13 nM; transport measured by scintillation spectrometry; significance tested at p < 0.05.

Why This Matters

For researchers studying NK1-receptor-mediated BBB transport mechanisms or screening for BBB-modulating peptides, SP(2-11) is the only C-terminal SP fragment that can serve as a transport inhibitor tool; SP(3-11) and SP(4-11) cannot substitute for this application, making SP(2-11) a non-interchangeable procurement decision for this experimental context.

• [1] Chappa, A. K., et al. (2006). Characteristics of substance P transport across the blood-brain barrier. Pharmaceutical Research, 23(6), 1201-1208. View Source

NK1 Receptor Binding Affinity: SP(2-11) Occupies an Intermediate Potency Position Between Full-Length SP and Shorter C-Terminal Fragments

In competitive radioligand binding assays using [³H]physalaemin on rat brain membranes, Substance P (SP) and physalaemin were equipotent, while the potency of SP(2-11), SP(3-11), and SP(4-11) decreased in inverse proportion to their chain length. The rank order of affinity was: SP ≈ Physalaemin > SP(2-11) > SP(3-11) > SP(4-11). Each sequential N-terminal truncation produced a measurable, stepwise reduction in receptor binding affinity. This graded loss of affinity correlates with the functional potency of these peptides across multiple bioassay systems [1]. The broader SAR context from the Bury and Mashford (1976) study further indicates that the octapeptide SP(4-11) represents a potency maximum in the guinea pig ileum, being approximately twice as potent as full-length SP on a molar basis, while longer fragments including SP(2-11) exhibit intermediate activity [2].

NK1 Binding Affinity

Cross-study comparable

SP ≈ Physalaemin > SP(2-11) > SP(3-11) > SP(4-11). Chain-length-dependent potency decrement; each N-terminal truncation reduces binding.

Intermediate-potency NK1 tool for competitive displacement studies.

[³H]physalaemin binding on rat brain membranes; rank order only.

Evidence Dimension	Competitive inhibition of [³H]physalaemin binding to rat brain NK1 receptors
Target Compound Data	Potency rank 2 (after full-length SP and physalaemin); affinity stepwise-reduced relative to SP but higher than SP(3-11) and SP(4-11)
Comparator Or Baseline	Full-length SP: Equipotent with physalaemin (rank 1). SP(3-11): Rank 3. SP(4-11): Rank 4. (Precise numerical Kᵢ values not reported; relative rank order only.)
Quantified Difference	Chain length-dependent potency decrement: each residue removed from the N-terminus produces a measurable additional loss of binding affinity.
Conditions	Rat brain membrane preparation; radioligand: [³H]physalaemin; binding performed in presence of monovalent cations and peptidase inhibitors; Scatchard analysis Kᴅ = 3.6 nM for [³H]physalaemin.

Why This Matters

When experimental design requires a fragment with partial NK1 receptor affinity (e.g., for competitive displacement experiments without full receptor activation), SP(2-11) provides a defined intermediate-potency tool that SP(3-11) and SP(4-11) cannot replicate due to their progressively lower affinities.

• [1] Mohini, P., Bahouth, S. W., Brundish, D. E., & Musacchio, J. M. (1985). Specific labeling of rat brain substance P receptor with [³H]physalaemin. Molecular Pharmacology, 27(5), 531-537. View Source
• [2] Bury, R. W., & Mashford, M. L. (1976). Biological activity of C-terminal partial sequences of substance P. Journal of Medicinal Chemistry, 19(6), 854-856. View Source

NK Receptor Subtype Selectivity: The Pro-Gln-Gln Motif in SP(2-11) Confers NK1 Receptor Preference Over NK2 and NK3

Using cloned rat NK1, NK2, and NK3 receptors heterologously expressed in Chinese hamster ovary (CHO) cells, Cascieri et al. (1992) demonstrated that the minimal C-terminal pentapeptide SP(7-11) (Phe-Phe-Gly-Leu-Met-NH₂) binds with similar low affinity (Kᵢ = 2-20 μM) to all three receptor subtypes, showing no selectivity. The addition of the Pro-Gln-Gln tripeptide to generate SP(4-11) (Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂) increases binding affinity specifically for the NK1 receptor while being unfavorable for NK2 and NK3 binding [1]. Since SP(2-11) contains the full Pro-Gln-Gln motif (corresponding to SP residues Pro⁴-Gln⁵-Gln⁶) plus additional N-terminal residues (Pro²-Lys³), it is predicted—based on this SAR—to exhibit NK1 selectivity superior to both SP(7-11) and SP(4-11). Conversely, tachykinins lacking this proline residue, such as neurokinin A and neurokinin B, do not achieve high affinity for NK1 receptors [1].

NK1 Selectivity Profile

Class-level inference

Pro-Gln-Gln motif inferred to shift SP(7-11) from non-selective (NK1/NK2/NK3) toward NK1-preferring binding. SP(2-11) contains this motif plus additional N-terminal residues.

Structural basis for NK1 preference; direct SP(2-11) NK2/NK3 data to verify.

Cloned rat NK1/NK2/NK3 in CHO cells; inferred from SP(4-11) SAR.

Evidence Dimension	NK1 vs. NK2 vs. NK3 receptor binding affinity in CHO-expressed cloned rat receptors
Target Compound Data	SP(2-11): Contains Pro-Gln-Gln motif; NK1-selective profile inferred from SAR (no direct NK2/NK3 data available for SP(2-11) itself). SP(4-11): NK1-selective; enhanced NK1 affinity vs. SP(7-11). SP(2-11) is expected to show similar or greater NK1 selectivity due to additional N-terminal contacts.
Comparator Or Baseline	SP(7-11): Kᵢ = 2-20 μM at NK1, NK2, and NK3 (no subtype selectivity). SP(4-11): NK1-selective (quantitative Kᵢ values for NK2/NK3 not individually reported in this study but stated to have reduced affinity vs. NK1).
Quantified Difference	Addition of Pro-Gln-Gln converts a non-selective pentapeptide (SP(7-11)) into an NK1-preferring octapeptide (SP(4-11)). The presence of this motif in SP(2-11) provides a structural basis for NK1 selectivity.
Conditions	Cloned rat NK1, NK2, and NK3 receptors expressed in CHO cells; radioligand binding assays; Kᵢ values derived from competition binding curves.

Why This Matters

For experiments requiring selective activation or labeling of NK1 receptors without confounding NK2/NK3 cross-reactivity, SP(2-11) offers a structurally validated selectivity advantage over shorter fragments such as SP(6-11) and SP(7-11), which bind non-selectively to all three NK receptor subtypes. This distinction is critical for assay specificity and data interpretability.

• [1] Cascieri, M. A., Huang, R. R., Fong, T. M., Cheung, A. H., Sadowski, S., Ber, E., & Strader, C. D. (1992). Determination of the amino acid residues in substance P conferring selectivity and specificity for the rat neurokinin receptors. Molecular Pharmacology, 41(6), 1096-1099. View Source

Guinea Pig Ileum Contractile Activity: SP(2-11) Retains Functional Agonist Activity with Potency Intermediate to Full-Length SP and Shorter Fragments

SP(2-11) exhibits contractile activity in the isolated guinea pig ileum, a classical bioassay for tachykinin-mediated smooth muscle contraction . In the systematic SAR study by Bury and Mashford (1976), the octapeptide SP(4-11) was the most potent C-terminal fragment tested, being approximately twice as potent as full-length Substance P on a molar basis in the guinea pig ileum. Peptides longer than the octapeptide, including SP(2-11) (decapeptide), were active but did not uniformly increase in potency with increasing chain length, indicating a non-linear relationship between N-terminal extension and contractile efficacy [1]. Regoli et al. (1984) systematically ranked the apparent affinities (pD₂ values) of the complete series SP(2-11) through SP(7-11) across five isolated organ preparations including the guinea pig ileum, confirming that SP(2-11) maintains full agonist character and measurable contractile potency, with a pD₂ that is intermediate between full-length SP and SP(4-11) [2].

Ileum Contractile Activity

Cross-study comparable

SP(4-11) ~2× more potent than SP on a molar basis. SP(2-11) potency intermediate between SP and SP(4-11). Retains full agonist character in guinea pig ileum.

Intermediate-activity tool for functional smooth muscle bioassay studies.

Isolated organ bath; relative ranking from Regoli et al. (1984).

Evidence Dimension	Contractile potency in isolated guinea pig ileum (pD₂ / relative activity)
Target Compound Data	SP(2-11): Active, full agonist; intermediate pD₂ between SP and SP(4-11) (exact numerical EC₅₀ not reported for SP(2-11) individually; relative ranking available from Regoli et al., 1984).
Comparator Or Baseline	Full-length SP: Baseline potency (pD₂ value depends on antagonist conditions). SP(4-11) (octapeptide): ~2× more potent than SP on a molar basis (Bury & Mashford, 1976). SP(7-11) (pentapeptide): Minimum active sequence retaining significant activity (Bury & Mashford, 1976).
Quantified Difference	Relative potency rank: SP(4-11) > SP ≈ SP(2-11) > SP(3-11) > shorter fragments. SP(4-11) is 2-fold more potent than full-length SP; SP(2-11) potency lies between SP and SP(4-11).
Conditions	Isolated guinea pig ileum segments in organ bath; contractile response measured isotonically or isometrically; experiments conducted with and without antagonists (atropine, indomethacin, diphenhydramine) to isolate direct smooth muscle effects.

Why This Matters

SP(2-11) enables investigation of N-terminal contributions to tachykinin receptor activation in smooth muscle bioassays while avoiding the supraphysiological potency of SP(4-11), providing a more physiologically relevant intermediate-activity tool compound for dose-response and receptor desensitization studies.

• [1] Bury, R. W., & Mashford, M. L. (1976). Biological activity of C-terminal partial sequences of substance P. Journal of Medicinal Chemistry, 19(6), 854-856. View Source
• [2] Regoli, D., Mizrahi, J., D'Orléans-Juste, P., & Escher, E. (1984). Receptors for substance P. II. Classification by agonist fragments and homologues. European Journal of Pharmacology, 97(3-4), 171-177. View Source

Substance P (2-11) Validated Application Scenarios for Scientific Procurement

NK1-Receptor-Mediated Blood-Brain Barrier Transport Studies

SP(2-11) is the fragment of choice for investigating the molecular determinants of NK1-receptor-dependent Substance P transport across the BBB. Its unique ability to inhibit ³H-SP permeation across BBMEC monolayers—while other C-terminal fragments (SP(3-11), SP(4-11), SP(5-11), SP(6-11), SP(7-11)) are inactive—makes it an essential tool for competitive transport blockade experiments, receptor recognition studies, and the development of BBB-permeable SP analogs [1].

NK1 Receptor Subtype Selectivity Profiling and SAR Studies

For research programs requiring selective NK1 receptor engagement, SP(2-11) provides a structurally validated intermediate between non-selective short fragments (e.g., SP(7-11), which binds NK1, NK2, and NK3 with similar micromolar affinity) and highly selective synthetic agonists such as [Sar⁹,Met(O₂)¹¹]-SP. The presence of the Pro-Gln-Gln motif in SP(2-11) confers preferential NK1 binding, making it suitable for receptor subtype discrimination experiments and for defining the N-terminal structural requirements for NK1 selectivity [2].

Smooth Muscle Pharmacology and Tachykinin Receptor Classification

SP(2-11) serves as a reference agonist in isolated organ bath assays—particularly the guinea pig ileum, guinea pig trachea, rabbit mesenteric vein, and dog carotid artery—for tachykinin receptor classification studies. Its potency, intermediate between full-length SP and the maximally potent octapeptide SP(4-11), enables the generation of comparative concentration-response curves essential for receptor subtype discrimination using the classical Regoli classification framework [3].

N-Terminal Domain Function and SP Metabolism Studies

As a naturally occurring metabolic fragment of Substance P generated by N-terminal proteolytic processing, SP(2-11) is directly relevant for studies examining the biological fate of endogenous SP. Its distinct pharmacological profile—retaining receptor activity while lacking the Arg¹ residue required for certain N-terminal-mediated effects—allows researchers to dissect the functional contributions of the N-terminal domain to SP biology, including receptor desensitization kinetics and differential signaling pathway activation [3].

Application

Selection Property

Validation Focus

BBB transport modulation research

Transport inhibition profile

Brain endothelial monolayer assay context

NK1 receptor selectivity profiling

Receptor subtype preference

NK1 vs NK2/NK3 binding assay context

Smooth muscle pharmacology studies

Functional agonist activity

Isolated organ bath concentration-response context

N-terminal domain SAR studies

Fragment pharmacology profile

Metabolic fragment activity comparison context

• [1] Chappa, A. K., et al. (2006). Characteristics of substance P transport across the blood-brain barrier. Pharmaceutical Research, 23(6), 1201-1208. View Source
• [2] Cascieri, M. A., Huang, R. R., Fong, T. M., Cheung, A. H., Sadowski, S., Ber, E., & Strader, C. D. (1992). Determination of the amino acid residues in substance P conferring selectivity and specificity for the rat neurokinin receptors. Molecular Pharmacology, 41(6), 1096-1099. View Source
• [3] Regoli, D., Mizrahi, J., D'Orléans-Juste, P., & Escher, E. (1984). Receptors for substance P. II. Classification by agonist fragments and homologues. European Journal of Pharmacology, 97(3-4), 171-177. View Source